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Compound Focus: 6-HYDROXY-9H-PURINE 3-N-OXIDE

CAS No.: 19765-65-2

Cat. No.: S607013

Get Quote

Compound Profile: 6-Hydroxy-9H-purine 3-N-oxide

The table below summarizes the key identifying information for 6-Hydroxy-9H-purine 3-N-oxide.

Property Description

CAS Numbers 19765-65-2 [1], 55402-91-0 [2] [3] [4]

IUPAC Name 3-hydroxy-7H-purin-6-one [1] [2]

Molecular Formula C₅H₄N₄O₂ [1] [2] [3]

Molecular Weight 152.11 g/mol [1] [2] [3]

Canonical SMILES C1=NC2=C(N1)C(=O)N=CN2O [1] [2]

Synonyms Hypoxanthine 3-N-oxide [1]

Potential Degradation Pathways and Stabilization
Strategies
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Without specific studies on this compound, its stability can be inferred from its known chemical reactivity

[1]. The following diagram outlines the potential degradation pathways and corresponding stabilization

approaches you can test in your lab.

6-Hydroxy-9H-purine
3-N-oxide in Solution

Oxidation
(Reactive oxygen species)

Hydrolysis
(pH, water)

Nucleophilic
Substitution

Stabilization Strategy 1:
Use Antioxidants

(e.g., BHT, Ascorbic Acid)

Stabilization Strategy 2:
Use Inert Atmosphere

(e.g., N₂ sparging)

Stabilization Strategy 3:
Control Buffer pH

(Test pH 4-8 range)

Stabilization Strategy 5:
Store at Low Temperature

(e.g., -20°C or -80°C)

Stabilization Strategy 4:
Use Aprotic Solvents

(e.g., DMSO, Acetonitrile)

Click to download full resolution via product page

Analytical Method for Stability Monitoring

To objectively measure the success of any stabilization method, you need a reliable way to quantify the

compound and its degradation products. While not specific to the N-oxide, an established HPLC method for

related purine degradation products (like hypoxanthine and xanthine) can be adapted [5].

Reference HPLC Protocol [5]:

Column: Sepharon SGX C18
Mobile Phase: Potassium phosphate buffer (pH 5.1) with 20 mL/L methanol

Detection: Ultraviolet (UV) detection
Sample Volume: 20 µL

Key Performance: The method showed high recovery (98.6-102.9%) and low variability (CV <3%)
for analytes, which are excellent benchmarks for any method you develop.
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You can use this protocol as a starting point, optimizing the mobile phase pH, organic modifier, and

wavelength to achieve optimal separation for 6-Hydroxy-9H-purine 3-N-oxide and its potential degradation

products.

How to Proceed with Your Research

Given the lack of direct data, I suggest the following steps to develop a robust stabilization protocol:

Establish a Baseline: Use the adapted HPLC method to analyze a fresh solution of your compound.

This will serve as your baseline for quantifying future degradation.
Systematic Screening: Test the stabilization strategies from the diagram above one by one. For

instance, prepare solutions with different antioxidants, at different pH levels, and in different solvents.
Stability-Indicating Assay: Your HPLC method should be able to separate the parent compound

from any degradation peaks that appear over time. Accelerated stability studies (e.g., at 40°C) can
provide faster results.

Consult Suppliers: The compound is available from chemical suppliers like BOC Sciences [3] and
Smolecule [1]. They may have technical data or recommended handling procedures that are not

listed online. It is highly advisable to contact them directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b607013#preventing-degradation-of-6-hydroxy-9h-purine-3-n-

oxide-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b607013#preventing-degradation-of-6-hydroxy-9h-purine-3-n-oxide-in-solution
https://www.smolecule.com/products/b607013#preventing-degradation-of-6-hydroxy-9h-purine-3-n-oxide-in-solution
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s607013?utm_src=pdf-bulk
https://www.smolecule.com/products/s607013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

